Cas no 2227888-71-1 (rac-(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine)

Technical Introduction: rac-(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine is a chiral cyclopropane derivative featuring a brominated pyrazole moiety, offering versatile utility in medicinal chemistry and asymmetric synthesis. The compound’s rigid cyclopropyl scaffold enhances conformational stability, while the bromine substituent enables further functionalization via cross-coupling reactions. The primary amine group provides a handle for derivatization, facilitating its use as a building block in drug discovery. Its stereochemical complexity makes it valuable for studying structure-activity relationships (SAR) in bioactive molecules. The compound is typically handled under inert conditions to preserve reactivity and purity, making it suitable for advanced synthetic applications.

rac-(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine structure

2227888-71-1 structure

Product Name:rac-(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine

CAS No:2227888-71-1

MF:C₈H₁₂BrN₃

MW:230.10498046875

CID:5780076

PubChem ID:165967835

Update Time:2025-05-27

rac-(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

- 2227888-71-1
- rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine
- EN300-1916470
- rac-(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine
- Inchi： 1S/C8H12BrN3/c1-12-7(3-8(9)11-12)6-2-5(6)4-10/h3,5-6H,2,4,10H2,1H3/t5-,6+/m0/s1
- InChI Key： XUVOMPAWYLEXAI-NTSWFWBYSA-N
- SMILES： BrC1C=C([C@@H]2C[C@H]2CN)N(C)N=1

Computed Properties

Exact Mass: 229.02146g/mol
Monoisotopic Mass: 229.02146g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 43.8Å²

rac-(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1916470-1g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	1g	$2391.0	2023-09-17
Enamine	EN300-1916470-5g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	5g	$6937.0	2023-09-17
Enamine	EN300-1916470-10g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	10g	$10285.0	2023-09-17
Enamine	EN300-1916470-0.05g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	0.05g	$2009.0	2023-09-17
Enamine	EN300-1916470-0.1g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	0.1g	$2104.0	2023-09-17
Enamine	EN300-1916470-0.25g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	0.25g	$2200.0	2023-09-17
Enamine	EN300-1916470-0.5g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	0.5g	$2296.0	2023-09-17
Enamine	EN300-1916470-1.0g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	1g	$2391.0	2023-05-23
Enamine	EN300-1916470-2.5g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	2.5g	$4687.0	2023-09-17
Enamine	EN300-1916470-5.0g	rac-[(1R,2R)-2-(3-bromo-1-methyl-1H-pyrazol-5-yl)cyclopropyl]methanamine	2227888-71-1	5g	$6937.0	2023-05-23